Cas no 38196-01-9 (2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid)

• Product Name: 2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid
• CAS No: 38196-01-9
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD04125547
• CID: 4713707
• PubChem ID: 1478196
• Update Time: 2025-10-29

2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1,3-benzoxazol-5-yl)acetic acid
• MLS000549327
• 5-Benzoxazoleacetic acid, 2-methyl-
• Bionet2_001567
• HMS1368I11
• HMS2370E03
• SMR000168910
• (2-Methyl-1,3-benzoxazol-5-yl)acetic acid
• 2-(2-methyl-1,3-benzoxazol-5-yl)acetic acid, AldrichCPR
• 2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid

• MDL： MFCD04125547
• Inchi： 1S/C10H9NO3/c1-6-11-8-4-7(5-10(12)13)2-3-9(8)14-6/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： XZTMGHNOIGLWHW-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C=CC1=2)CC(=O)O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid

Comprehensive Overview of 2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid (CAS No. 38196-01-9)

2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid (CAS No. 38196-01-9) is a specialized organic compound with a unique benzoxazole backbone, widely recognized for its potential applications in pharmaceuticals, agrochemicals, and material science. The compound's structural features, including the benzoxazole ring and acetic acid moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in developing novel drug candidates and functional materials.

In recent years, the demand for heterocyclic compounds like 2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid has surged, driven by advancements in medicinal chemistry and green synthesis. Users frequently search for terms such as "benzoxazole derivatives uses," "CAS 38196-01-9 suppliers," and "acetic acid benzoxazole applications," reflecting its growing relevance. This compound's ability to act as a building block for antimicrobial agents and fluorescence probes has also attracted attention in academic and industrial circles.

The synthesis of 2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid typically involves condensation reactions, with a focus on optimizing yield and purity. Modern techniques like microwave-assisted synthesis and catalysis are being explored to enhance efficiency, aligning with the global push for sustainable chemistry. Environmental concerns and regulatory pressures have further emphasized the need for eco-friendly production methods, making this compound a topic of interest in green chemistry forums.

From a commercial perspective, CAS No. 38196-01-9 is often listed by suppliers specializing in fine chemicals and custom synthesis. Its pricing and availability are influenced by factors such as raw material costs and scale-up challenges. Buyers frequently inquire about "2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid price" and "bulk purchase options," highlighting its economic significance. Quality control, including HPLC analysis and spectroscopic characterization, ensures compliance with industry standards.

In the pharmaceutical sector, 2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid is investigated for its potential in designing anti-inflammatory and neuroprotective agents. Its benzoxazole core is known to interact with biological targets, making it a promising scaffold for drug discovery. Recent studies have also explored its utility in bioconjugation and prodrug development, addressing challenges like drug delivery and bioavailability.

Beyond healthcare, this compound finds niche applications in material science, particularly in developing organic semiconductors and luminescent materials. Its electron-rich structure contributes to charge transport properties, relevant for optoelectronic devices. Searches for "benzoxazole-based materials" and "CAS 38196-01-9 in OLEDs" underscore its cross-disciplinary appeal.

To summarize, 2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid (CAS No. 38196-01-9) is a multifaceted compound with expanding applications. Its integration into high-value industries and alignment with scientific trends ensure its continued prominence. For researchers and businesses, understanding its synthetic pathways, commercial availability, and functional versatility is key to leveraging its full potential.